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This application note provides detailed protocols for programming the Autonics TZ4M
temperature controller to execute specific temperature profiles. The TZ4M, a dual PID auto-
tuning controller, can be configured for both simple and complex temperature sequences,
making it a versatile tool for various research and development applications where precise
thermal cycling is critical.

This document outlines two primary methods for programming temperature profiles: manual
programming directly on the controller's front panel and automated programming via a
computer using the Autonics DAQMaster software with RS485 communication.

Introduction to Temperature Profiling with the TZ4M

A temperature profile is a predetermined sequence of temperature changes over time. This
typically involves ramping the temperature up or down at a specific rate to a setpoint, holding it
there for a defined period (soaking), and then proceeding to the next temperature step. Such
profiles are essential in a multitude of scientific applications, including:

e Drug Stability and Degradation Studies: Simulating various environmental conditions to
assess the shelf-life and degradation pathways of pharmaceutical products.
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e Cell Culture and Tissue Engineering: Optimizing growth conditions by cycling through
different temperatures to mimic physiological environments or induce specific cellular
responses.

o Materials Science: Investigating the thermal properties of materials, such as phase
transitions and thermal expansion.

o Enzyme Kinetics and Protein Stability Assays: Studying the effect of temperature on reaction
rates and protein denaturation.

The TZ4M controller facilitates temperature profiling through its Ramp function. When enabled,
this function allows for a controlled, linear change in temperature from the current value to the
new setpoint over a user-defined time.

Manual Temperature Profile Programming

This protocol describes how to program a multi-step temperature profile by manually adjusting
the setpoint (SV) and utilizing the ramp function. This method is suitable for simpler profiles or
when a dedicated computer connection is not available.

Experimental Protocol: Manual Programming

Objective: To program a three-step temperature profile consisting of a ramp-up, a soak, and a
ramp-down.

Materials:

Autonics TZ4M Temperature Controller

Heating/cooling device connected to the TZ4M's output

Temperature sensor (thermocouple or RTD) connected to the TZ4M's input

Stopwatch or timer

Procedure:

o Enter Parameter Group 2:
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o Press and hold the MD key for approximately 3 seconds to enter the parameter setting
mode.

o Navigate through the parameter groups until you reach Parameter Group 2.

Enable the Ramp Function:

o In Parameter Group 2, locate the rAmP parameter.

o Set the value of rAmP to ON to enable the ramp function. This will make the rAPU (Ramp
Up Time) and rAPd (Ramp Down Time) parameters accessible in Parameter Group 1.[1]

[2]
Return to Run Mode:

o Press and hold the MD key to save the changes and return to the main display (Run
mode).

Set the Ramp-Up and Ramp-Down Rates:

o Press the MD key once to enter Parameter Group 1.

o Locate the rAPU parameter. This sets the time (in minutes) it will take for the temperature
to ramp up to the setpoint. Set your desired ramp-up time.

o Locate the rAPd parameter. This sets the time (in minutes) it will take for the temperature
to ramp down to the setpoint. Set your desired ramp-down time.

Initiate the First Ramp-Up:

o In Run mode, press the up or down arrow keys to set the first target temperature (SV1).

o The controller will now begin to ramp the temperature from the current value to SV1 at the
rate defined by rAPU.

First Soak Period:
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o Once the temperature reaches SV1, start a stopwatch or timer for the desired soak
duration.

o The controller will maintain the temperature at SV1.

« Initiate the Second Ramp (Up or Down):
o At the end of the first soak period, set the second target temperature (SV2).
o If SV2 is higher than SV1, the controller will ramp up at the rAPU rate.
o If SV2is lower than SV1, the controller will ramp down at the rAPd rate.
» Second Soak Period:
o Once the temperature reaches SV2, begin timing the second soak period.
« Continue for Additional Steps:

o Repeat steps 7 and 8 for all subsequent steps in your temperature profile.

Data Presentation: Manual Programming Parameters
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Parameter Symbol Group Description Range
Enables or
Ramp Function rAmpP 2 disables the OFF, ON

ramp function.

The time for the
) temperature to )
Ramp Up Time rAPU 1 1 - 99 minutes
ramp up to the

setpoint.

The time for the

Ramp Down temperature to

] rAPd 1 1-99 minutes
Time ramp down to the
setpoint.
The target
Dependent on
Set Value SV Run Mode temperature
_ sensor type
setpoint.

Logical Workflow for Manual Programming

Click to download full resolution via product page

Manual Programming Workflow

Automated Temperature Profile Programming with
DAQMaster

For more complex or lengthy temperature profiles, and for enhanced reproducibility, the use of
Autonics' DAQMaster software is recommended. This requires a TZ4M model with RS485
communication capability and a connection to a computer. DAQMaster is a comprehensive
device management program that allows for parameter setting, real-time monitoring, and data

logging.[3][4]
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While DAQMaster does not have a dedicated "profile creator," its "Script Support” feature
(available in the Pro version) allows for the creation of custom programs to automate the
sequence of setpoint changes and soak times.[4]

Experimental Protocol: Automated Programming with
DAQMaster

Objective: To create and run an automated multi-step temperature profile using DAQMaster.

Materials:

Autonics TZ4M Temperature Controller with RS485 communication

Computer with DAQMaster software installed

RS485 to USB converter

Appropriate wiring for RS485 communication

Procedure:

e Hardware Connection:

o Connect the TZ4M's RS485 terminals to the RS485 to USB converter, and plug the
converter into the computer.

o Ensure the heating/cooling apparatus and temperature sensor are correctly wired to the
TZ4M.

e Establish Communication in DAQMaster:

o Launch the DAQMaster software.

o Add the TZ4M controller as a new device, configuring the correct communication port,
baud rate, and device address.[4]

o Establish a connection with the controller.
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» Enable Ramp Function via DAQMaster:
o Once connected, you can read all the parameters from the TZ4M.
o Navigate to the rAmP parameter in Parameter Group 2 and set it to ON.
o Set the desired rAPU and rAPd values in Parameter Group 1.
o Develop a Control Script (DAQMaster Pro):
o Utilize the "Script Editor" in DAQMaster Pro.

o Write a script that sequentially changes the Set Value (SV) parameter at specified time
intervals. The script would essentially automate the manual process described in the

previous section.
o The script should include:
= Commands to write a new SV to the controller.
» Delay or timer functions to implement the soak periods.
» Aloop structure to execute the desired number of profile steps.
o Execute the Temperature Profile:
o Run the script from within DAQMaster.

o The software will send commands to the TZ4M to automatically execute the temperature

profile.
e Monitor and Log Data:
o Use DAQMaster's monitoring tools to view the real-time temperature profile.

o Configure data logging to save the temperature data to a file for later analysis.[3]
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Data Presentation: Key DAQMaster Communication

Parameters
Parameter Description Typical Values

o The COM port assigned to the
Communication Port COM1, COM2, etc.
RS485 to USB converter.

The speed of communication.
2400, 4800, 9600, 19200,

38400, 115200 bps

Baud Rate Must match the controller's

setting.

) The unique address of the
Device Address 1-99
TZ4M on the RS485 network.

Parity Error checking method. None, Even, Odd

) The number of bits to signal
Stop Bit 1,2
the end of a data packet.

Signaling Pathway for Automated Control
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Conclusion

The Autonics TZ4M temperature controller offers flexibility for implementing temperature

profiles in research and development settings. For straightforward, short-duration profiles,

manual programming provides a quick and accessible method. For complex, long-term, or

highly repetitive thermal cycling, leveraging the RS485
DAQMaster software allows for automation, enhanced

communication capabilities with the
precision, and comprehensive data
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logging. By selecting the appropriate programming method, researchers can effectively tailor
the TZ4M's functionality to meet the specific demands of their experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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